Cas no 1261726-19-5 (3-Bromo-4-cyanobenzene-1-sulfonamide)

• Product Name: 3-Bromo-4-cyanobenzene-1-sulfonamide
• CAS No: 1261726-19-5
• MF: C₇H₅BrN₂O₂S
• MW: 261.095799207687
• CID: 4583761
• PubChem ID: 86767841
• Update Time: 2023-08-10

3-Bromo-4-cyanobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-cyanobenzene-1-sulfonamide
• 3-bromo-4-cyanobenzenesulfonamide
• 3-Bromo-4-cyanobenzene-1-sulfonamide

• Inchi： 1S/C7H5BrN2O2S/c8-7-3-6(13(10,11)12)2-1-5(7)4-9/h1-3H,(H2,10,11,12)
• InChI Key： FIVRFSHMNHNXJG-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 0.9
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides